Cas no 161181-75-5 (1-Amino-3-(2-carboxyethyl)cyclobutane-1-carboxylic acid)
161181-75-5 structure
Product Name:1-Amino-3-(2-carboxyethyl)cyclobutane-1-carboxylic acid
CAS No:161181-75-5
MF:C8H13NO4
MW:187.193122625351
CID:109706
Update Time:2023-08-02
1-Amino-3-(2-carboxyethyl)cyclobutane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- Cyclobutanepropanoicacid, 3-amino-3-carboxy-, trans-
- Cyclobutanepropanoic acid, 3-amino-3-carboxy-, trans- (9CI)
- Cyclobutanepropanoic acid, 3-amino-3-carboxy-, cis- (9CI)
- 1-amino-3-(2-carboxyethyl)cyclobutane-1-carboxylic acid
- 1alpha-Amino-3alpha-(2-carboxyethyl)cyclobutanecarboxylic acid
- 1alpha-Amino-3beta-(2-carboxyethyl)cyclobutanecarboxylic acid
- 1-Amino-3-(2-carboxyethyl)cyclobutane-1-carboxylic acid
-
- Inchi: 1S/C8H13NO4/c9-8(7(12)13)3-5(4-8)1-2-6(10)11/h5H,1-4,9H2,(H,10,11)(H,12,13)
- InChI Key: MRIDWAJTWCTDEK-UHFFFAOYSA-N
- SMILES: OC(C1(CC(CCC(=O)O)C1)N)=O
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 232
- XLogP3: -2.9
- Topological Polar Surface Area: 101
1-Amino-3-(2-carboxyethyl)cyclobutane-1-carboxylic acid Related Literature
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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